Cas no 56717-18-1 (4-methyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide)

• Product Name: 4-methyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide
• CAS No: 56717-18-1
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• MDL: MFCD00866886
• CID: 375433
• PubChem ID: 3037235
• Update Time: 2025-06-08

4-methyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarbothioamide,5,6,7,8-tetrahydro-4-methyl-
• 4-methyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide
• 4-methyl-5,6,7,8-tetrahydro-quinoline-8-carbothioic acid amide
• 4-Methyl-5,6,7,8-tetrahydroquinoline-8-thiocarboxamide
• 5,6,7,8-Tetrahydro-4-methylchinolin-8-thiocarboxamid
• 5,6,7,8-Tetrahydro-4-methylquinoline-8-thiocarboxamide
• AC1MI2J5
• CHEMBL2107405
• D04635
• Isotiquimide
• Isotiquimide [USAN:INN:BAN]
• UNII-EX1ND80X1I
• WY-24377
• DTXSID40866586
• Q27277412
• EX1ND80X1I
• Z1269156423
• AKOS033888003
• WY 24377
• 8-QUINOLINECARBOTHIOAMIDE, 5,6,7,8-TETRAHYDRO-4-METHYL-, (+/-)-
• EN300-260835
• 8-Quinolinecarbothioamide, 5,6,7,8-tetrahydro-4-methyl-, (+-)-
• (+/-)-5,6,7,8-TETRAHYDRO-4-METHYLTHIO-8-QUINOLINECARBOXAMIDE
• 8-Quinolinecarbothioamide, 5,6,7,8-tetrahydro-4-methyl-,(+-)
• ISOTIQUIMIDE [INN]
• WY-24,377
• (+-)-5,6,7,8-Tetrahydro-4-methylthio-8-quinolinecarboxamide
• NS00124537
• 4-Methyl-5,6,7,8 -tetrahydroquinoline-8-thiocarboxamide
• PWPWEYFVLITGNU-UHFFFAOYSA-N
• SCHEMBL634768
• ISOTIQUIMIDE [USAN]
• Isotiquimide (USAN/INN)
• 56717-18-1

• MDL： MFCD00866886
• Inchi： 1S/C11H14N2S/c1-7-5-6-13-10-8(7)3-2-4-9(10)11(12)14/h5-6,9H,2-4H2,1H3,(H2,12,14)
• InChI Key： PWPWEYFVLITGNU-UHFFFAOYSA-N
• SMILES： S=C(C1C2C(=C(C)C=CN=2)CCC1)N

Computed Properties

• Exact Mass: 206.08776963g/mol
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-methyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide

Recent Advances in the Study of 4-methyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide (CAS: 56717-18-1)

The compound 4-methyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide (CAS: 56717-18-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. The information presented herein is derived from peer-reviewed publications, preprints, and industry reports published within the last two years.

Recent studies have highlighted the role of 4-methyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide as a promising scaffold for drug development. Its structural features, including the tetrahydroquinoline core and carbothioamide moiety, make it a versatile candidate for targeting various biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of protein kinase C (PKC), a key player in cellular signaling and cancer progression. The study reported an IC50 value of 0.8 µM against PKCα, suggesting its potential as an anticancer agent.

In addition to its kinase inhibitory activity, 4-methyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide has shown promise in antimicrobial applications. A preprint uploaded to bioRxiv in early 2024 revealed its potent activity against multidrug-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 4 µg/mL. The authors proposed that the carbothioamide group interacts with bacterial thioredoxin reductase, disrupting redox homeostasis and leading to bacterial cell death. This finding opens new avenues for combating antibiotic-resistant infections.

The synthesis of 4-methyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide has also been optimized in recent work. A 2023 paper in Organic Process Research & Development described a scalable, one-pot synthesis route with an overall yield of 72%. This advancement addresses previous challenges related to low yields and complex purification steps, facilitating its broader use in preclinical studies. Furthermore, computational studies have provided insights into its structure-activity relationship (SAR), guiding the design of derivatives with improved pharmacokinetic properties.

Despite these promising results, challenges remain in the development of 4-methyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide as a therapeutic agent. Its solubility and metabolic stability require further optimization, as noted in a recent review in Drug Discovery Today. However, ongoing research efforts, including structural modifications and formulation strategies, are expected to overcome these limitations. The compound's multifaceted biological activities and synthetic accessibility position it as a valuable tool for both basic research and drug discovery.

In conclusion, 4-methyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide (CAS: 56717-18-1) represents a compelling case study in the intersection of chemistry and biology. Its diverse pharmacological profile and recent synthetic advancements underscore its potential as a lead compound for various therapeutic areas. Future research should focus on elucidating its precise mechanisms of action and translating these findings into clinical applications.